Cas no 949587-46-6 (Flomoxef Benzhydryl Ester)

Flomoxef Benzhydryl Ester is a chemically modified derivative of flomoxef, a broad-spectrum oxacephem antibiotic. This esterified form enhances stability and solubility, making it suitable for specialized pharmaceutical applications. The benzhydryl ester group improves lipophilicity, facilitating better membrane permeability and targeted delivery. It serves as a key intermediate in synthesizing advanced antibiotic formulations, ensuring controlled release and improved bioavailability. The compound retains the potent antibacterial activity of flomoxef against Gram-positive and Gram-negative bacteria while offering tailored pharmacokinetic properties. Its synthetic versatility and efficacy make it valuable for research and development in antimicrobial therapies, particularly in overcoming resistance mechanisms.
Flomoxef Benzhydryl Ester structure
Flomoxef Benzhydryl Ester structure
Product Name:Flomoxef Benzhydryl Ester
CAS No:949587-46-6
MF:C28H28F2N6O7S2
MW:662.684730529785
CID:1060245
Update Time:2025-09-18

Flomoxef Benzhydryl Ester Chemical and Physical Properties

Names and Identifiers

    • Flomoxef Benzhydryl Ester
    • benzhydryl (6R,7R)-7-[[2-(difluoromethylsulfanyl)acetyl]amino]-3-[[1-(2-hydroxyethyl)tetrazol-5-yl]sulfanylmethyl]-7-methoxy-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • 5-Oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[2-[(difluoromethyl)thio]acetyl]amino]-3-[[[1-(2-hydroxyethyl)-1H-tetrazol-5-yl]thio]methyl]-7-methoxy-8-oxo-, diphenylmethyl ester, (6R,7R)-
    • Diphenylmethyl (6R,7R)-7-[[2-[(difluoromethyl)thio]acetyl]amino]-3-[[[1-(2-hydroxyethyl)-1H-tetrazol-5-yl]thio]methyl]-7-methoxy-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • Inchi: 1S/C28H28F2N6O7S2/c1-41-28(31-20(38)16-44-26(29)30)24(40)36-21(19(14-42-25(28)36)15-45-27-32-33-34-35(27)12-13-37)23(39)43-22(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-11,22,25-26,37H,12-16H2,1H3,(H,31,38)/t25-,28+/m1/s1
    • InChI Key: GTWBLYZJTSXFMJ-NAKRPHOHSA-N
    • SMILES: N([C@@]1(C(=O)N2C(=C(CSC3=NN=NN3CCO)CO[C@]12[H])C(=O)OC(C1C=CC=CC=1)C1C=CC=CC=1)OC)C(=O)CSC(F)F

Experimental Properties

  • Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.012 g/l) (25 º C),
  • pka: 11.28±0.60(Predicted)

Flomoxef Benzhydryl Ester Security Information

Flomoxef Benzhydryl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Flomoxef Benzhydryl Ester Production Method

Production Method 1

Reaction Conditions
1.1S:THF, rt → -70°C
1.2R:I2, 5 min, -70°C
1.3R:DBU, 30 h, -70°C; -70°C → 0°C; 2 h, 0°C; 0°C → 22°C; 30 min, 22°C
2.1S:CH2Cl2, rt → -20°C
2.2R:PCl5, S:C5H5N, 2 h, -20 - -15°C; -15°C → -40°C
2.3S:i-BuOH, -40°C → -20°C; 1 h, -20°C; -20°C → 20°C; 30 min
2.4S:H2O, 1 h, 20-25°C
3.1S:CH2Cl2, rt → -5°C; 5 min, -5°C
3.2R:Propylene oxide, -5°C
3.3S:CH2Cl2, 30 min, -5 - 0°C; 0°C → 20°C; 1 h, 20°C
3.4R:NaHCO3, S:H2O
4.1S:CH2Cl2, 20°C
4.2S:H2O, 20°C
4.3C:Bu4N+ •Br-, 8 h, 20-25°C
5.1S:CH2Cl2, rt → 5°C
5.2R:PPh3, 15 min, 0-5°C
5.3R:AlCl3, S:MeOH, 0-5°C
5.4R:NaHCO3, S:H2O, 0°C → 25°C, neutralized; 30 min, 25°C; 25°C → 0°C
5.5S:MeOH, 3 h, 8°C
5.6R:AcOH, 8°C → 15°C; 15 min, 15-20°C
5.7R:NaCl, S:H2O, 10 min, 15-20°C
6.1S:CH2Cl2, rt
6.2R:(Me3Si)2NH, rt
6.3R:Me3SiCl, 30 min, rt; rt → -5°C
6.4R:C5H5N, -10 - -5°C
6.5R:CO2, S:CH2Cl2, 0-2°C; 0°C → -15°C; 30 min, -15 - -10°C
6.6S:H2O, 15 min
Reference
Procedure for the preparation of flomoxef
By Dall Asta, Leone, Ital. Appl., From Ital. Appl., 2006MI1134, 13 Sep 2006, 2006MI1134, 13 Sep 2006

Flomoxef Benzhydryl Ester Raw materials

Flomoxef Benzhydryl Ester Preparation Products

Additional information on Flomoxef Benzhydryl Ester

Recent Advances in Flomoxef Benzhydryl Ester (CAS: 949587-46-6) Research: A Comprehensive Review

Flomoxef Benzhydryl Ester (CAS: 949587-46-6) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This β-lactam antibiotic derivative, structurally related to flomoxef, has been investigated for its potential applications in antimicrobial therapy and drug development. The benzhydryl ester modification introduces unique physicochemical properties that may enhance stability, bioavailability, and targeted delivery of the active pharmaceutical ingredient.

Recent studies published in the Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) have focused on the synthetic optimization of 949587-46-6, exploring novel synthetic routes that improve yield and purity while reducing production costs. The compound's mechanism of action appears to involve selective inhibition of penicillin-binding proteins (PBPs) in resistant bacterial strains, with particular efficacy against extended-spectrum β-lactamase (ESBL)-producing organisms.

Significant progress has been made in understanding the structure-activity relationship (SAR) of Flomoxef Benzhydryl Ester derivatives. Molecular modeling studies published in ACS Infectious Diseases (2024) demonstrate that the benzhydryl moiety contributes to enhanced membrane permeability while maintaining the β-lactam core's antibacterial activity. These findings have opened new avenues for developing next-generation antibiotics with improved pharmacokinetic profiles.

Current clinical research focuses on the compound's potential as a prodrug, with the benzhydryl ester serving as a cleavable protecting group that improves oral bioavailability. Recent in vivo studies in animal models (European Journal of Pharmaceutical Sciences, 2024) show promising results, with the esterified form demonstrating 3-5 fold higher plasma concentrations compared to the parent flomoxef compound.

From a formulation perspective, researchers have developed novel nanoparticle-based delivery systems for 949587-46-6, as reported in the International Journal of Pharmaceutics (2023). These systems show improved stability against enzymatic degradation and enhanced targeting to infection sites, potentially addressing the challenge of antibiotic resistance development.

Ongoing research is investigating the compound's potential beyond antibacterial applications. Preliminary studies suggest possible immunomodulatory effects, particularly in chronic inflammatory conditions, though these findings require further validation. The compound's unique chemical structure also makes it a candidate for developing targeted therapies against specific bacterial virulence factors.

As the pharmaceutical industry continues to face challenges from antimicrobial resistance, Flomoxef Benzhydryl Ester represents an important area of research. Future studies will likely focus on optimizing clinical formulations, expanding the spectrum of activity, and developing combination therapies to combat multidrug-resistant pathogens. The compound's development status and intellectual property landscape suggest it may enter clinical trials within the next 2-3 years.

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